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Compound of Interest

Compound Name: 6-Bromohexanoic acid

Cat. No.: B134931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-bromohexanoic acid, a

bifunctional molecule widely utilized as a linker and building block in organic and medicinal

chemistry. This document details its fundamental physicochemical properties, outlines a

common synthetic protocol, and illustrates its role in synthetic pathways.

Core Properties of 6-Bromohexanoic Acid
6-Bromohexanoic acid is an organobromine compound characterized by a six-carbon

aliphatic chain, terminated by a carboxylic acid and a bromo functional group. This structure

allows it to act as a versatile intermediate in the synthesis of more complex molecules. Its key

quantitative data are summarized below.
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Property Value Citations

Molecular Formula C₆H₁₁BrO₂ [1][2][3][4][5]

Molecular Weight 195.05 g/mol [1][2][3][5]

CAS Number 4224-70-8 [1][2][3]

Appearance
White to light orange low

melting crystals
[6]

Melting Point 32-35 °C [4]

Boiling Point 165-170 °C at 20 mmHg [4][5]

Synthetic Pathway and Experimental Workflow
A prevalent and efficient method for the synthesis of 6-bromohexanoic acid involves the acid-

catalyzed ring-opening of ε-caprolactone. The following diagram illustrates this common

synthetic route.
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Caption: Synthetic workflow for 6-bromohexanoic acid via ring-opening of ε-caprolactone.
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Synthesis of 6-Bromohexanoic Acid from ε-
Caprolactone
This protocol is based on a common method involving the ring-opening of ε-caprolactone with

dry hydrogen bromide gas.[3][5][7]

Materials:

ε-caprolactone (1 mol, 114 g)

n-hexane (200 mL)

Dry hydrogen bromide (HBr) gas (1.1 mol, 89 g)

500 mL three-necked flask

Stirrer

Thermometer

Gas inlet tube

Procedure:

Equip a 500 mL three-necked flask with a thermometer, a mechanical stirrer, and a gas inlet

tube.

Charge the flask with ε-caprolactone (1 mol, 114 g) and n-hexane (200 mL).

Begin stirring the mixture.

Introduce a steady stream of dry hydrogen bromide gas (1.1 moles, 89 g) into the solution

while monitoring the temperature.

Maintain the reaction temperature between 20 °C and 30 °C.

After the complete addition of hydrogen bromide, continue to stir the mixture at this

temperature for 6 hours.
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Cool the reaction mixture to a temperature between 0 °C and 10 °C.

Stir the cooled mixture for an additional 3 hours to facilitate the crystallization of the product.

Collect the resulting solid precipitate by filtration.

The isolated solid is 6-bromohexanoic acid, which typically appears as a pale yellow solid.

[3]

Applications in Synthesis: Logical Workflow
6-Bromohexanoic acid serves as a crucial intermediate for various synthetic applications. Its

bifunctional nature allows it to link different molecular fragments. For instance, it is used in the

preparation of N-acylsulfonamides and in the synthesis of drug-polymer conjugates like anionic

mitomycin C-dextran.[4][8]

The following diagram illustrates the logical relationship of 6-bromohexanoic acid as a

synthetic intermediate.
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Caption: Role of 6-bromohexanoic acid as a synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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